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Compound of Interest

Compound Name: CNX-500

Cat. No.: B15579846 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potent, novel compounds like CNX-500. This document

provides essential, immediate safety and logistical information for the handling of CNX-500, a

covalent Bruton's tyrosine kinase (BTK) inhibitor. In the absence of a specific Safety Data

Sheet (SDS) for CNX-500, this guidance is based on the safety profiles of structurally and

functionally similar covalent BTK inhibitors, such as Ibrutinib and Acalabrutinib.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling CNX-500 to minimize

exposure and ensure personal safety.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15579846?utm_src=pdf-interest
https://www.benchchem.com/product/b15579846?utm_src=pdf-body
https://www.benchchem.com/product/b15579846?utm_src=pdf-body
https://www.benchchem.com/product/b15579846?utm_src=pdf-body
https://www.benchchem.com/product/b15579846?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specification

Hand Protection Gloves

Chemical-resistant gloves

(e.g., nitrile rubber), inspected

prior to use.

Eye/Face Protection Safety Glasses/Goggles
Tightly fitting safety goggles or

a face shield.

Respiratory Protection Respirator

A NIOSH-approved respirator

is necessary if ventilation is

inadequate or for handling

large quantities.

Skin and Body Protection Lab Coat/Protective Clothing

A lab coat or other protective

clothing to prevent skin

contact.

Hazard Identification and First Aid
Based on analogous compounds, CNX-500 should be handled as a hazardous substance. The

primary routes of exposure are inhalation, ingestion, and skin or eye contact.
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Exposure Route Potential Hazard First Aid Measures

Inhalation
May cause respiratory tract

irritation.

Move the individual to fresh air.

If breathing is difficult, provide

oxygen. Seek immediate

medical attention.

Skin Contact May cause skin irritation.

Immediately wash the affected

area with soap and plenty of

water. Remove contaminated

clothing. Seek medical

attention if irritation persists.

Eye Contact
May cause serious eye

irritation.

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

immediate medical attention.

Ingestion Harmful if swallowed.

Do NOT induce vomiting.

Rinse mouth with water. Seek

immediate medical attention.

Operational Plan: Handling and Storage
Adherence to proper handling and storage protocols is critical for maintaining the integrity of

CNX-500 and the safety of laboratory personnel.

Handling
Ventilation: Handle CNX-500 in a well-ventilated area, preferably in a chemical fume hood.

Avoidance of Dust Formation: As a solid, care should be taken to avoid the generation of

dust.

Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

Storage
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Container: Keep the container tightly closed.

Temperature: Store in a cool, dry, and well-ventilated place.

Incompatibilities: Keep away from strong oxidizing agents.

Disposal Plan
All waste materials contaminated with CNX-500 must be disposed of as hazardous waste.

Contaminated Materials: Used PPE, empty containers, and other contaminated materials

should be collected in a designated, labeled hazardous waste container.

Disposal Method: Dispose of contents and container in accordance with all local, regional,

national, and international regulations. Do not allow the substance to enter drains or the

environment.

Experimental Protocol: Preparation of a Stock
Solution
This protocol outlines a general procedure for the safe preparation of a stock solution of CNX-
500.

Preparation: Don all required personal protective equipment as detailed in the PPE table.

Ensure the chemical fume hood is operational.

Weighing: Carefully weigh the desired amount of solid CNX-500 using an analytical balance

within the fume hood. Minimize the creation of dust.

Dissolution: Add the appropriate solvent to the vessel containing the weighed CNX-500.

Gently swirl or vortex to dissolve the compound completely.

Storage: Transfer the stock solution to a clearly labeled, sealed container. Store at the

recommended temperature, protected from light.

Cleanup: Clean all equipment and the work area thoroughly. Dispose of all contaminated

materials as hazardous waste.
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Visualizing Safety Workflows
To further clarify safety procedures, the following diagrams illustrate key operational workflows.

Donning PPE

Lab Coat Gloves Safety Goggles Respirator

Click to download full resolution via product page

Figure 1: Recommended sequence for donning Personal Protective Equipment.
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Spill Occurs

Evacuate Area

Notify Supervisor

Consult SDS/Safety Protocol

Don Appropriate PPE

Contain Spill

Clean Up Spill

Dispose of Waste

Decontaminate Area
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Figure 2: Step-by-step workflow for responding to a chemical spill.
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To cite this document: BenchChem. [Safeguarding Your Research: Comprehensive Handling
Protocols for CNX-500]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15579846#personal-protective-equipment-for-
handling-cnx-500]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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